Cas no 2901106-30-5 ((2-Bromo-3-chloro-6-fluorophenyl)(phenyl)methanol)

• Product Name: (2-Bromo-3-chloro-6-fluorophenyl)(phenyl)methanol
• CAS No: 2901106-30-5
• MF: C₁₃H₉BrClFO
• MW: 315.565365552902
• CID: 6796329
• PubChem ID: 171366515
• Update Time: 2025-08-05

(2-Bromo-3-chloro-6-fluorophenyl)(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-3-chloro-6-fluorophenyl)(phenyl)methanol
• MFCD34783911
• 2901106-30-5

• Inchi： 1S/C13H9BrClFO/c14-12-9(15)6-7-10(16)11(12)13(17)8-4-2-1-3-5-8/h1-7,13,17H
• InChI Key： NOHWFMBNCATSPZ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1C(C1C=CC=CC=1)O)F)Cl

Computed Properties

• Exact Mass: 313.95093g/mol
• Monoisotopic Mass: 313.95093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Additional information on (2-Bromo-3-chloro-6-fluorophenyl)(phenyl)methanol

Latest Research Insights on (2-Bromo-3-chloro-6-fluorophenyl)(phenyl)methanol (CAS: 2901106-30-5)

In recent years, the compound (2-Bromo-3-chloro-6-fluorophenyl)(phenyl)methanol (CAS: 2901106-30-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique halogenated aromatic structure, has shown promising potential in various applications, including drug discovery and material science. The presence of bromo, chloro, and fluoro substituents on the phenyl ring enhances its reactivity and binding affinity, making it a valuable intermediate in synthetic chemistry.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of (2-Bromo-3-chloro-6-fluorophenyl)(phenyl)methanol as a key intermediate in the synthesis of novel kinase inhibitors. The researchers demonstrated that this compound could be efficiently functionalized to yield derivatives with high selectivity for specific kinase targets, which are critical in oncology and inflammatory diseases. The study highlighted the compound's versatility and its potential to serve as a scaffold for further drug development.

Another recent investigation, featured in Organic Letters (2024), focused on the mechanistic aspects of the compound's reactivity. The researchers employed advanced spectroscopic techniques, including NMR and X-ray crystallography, to elucidate the structural dynamics of (2-Bromo-3-chloro-6-fluorophenyl)(phenyl)methanol. Their findings revealed that the steric and electronic effects of the halogen substituents play a crucial role in determining the compound's reactivity patterns, providing valuable insights for future synthetic applications.

In the context of material science, a 2023 study in ACS Applied Materials & Interfaces reported the incorporation of (2-Bromo-3-chloro-6-fluorophenyl)(phenyl)methanol into polymeric matrices to enhance their thermal stability and optical properties. The researchers observed that the halogenated aromatic core contributed to improved cross-linking efficiency, resulting in materials with superior mechanical strength and resistance to degradation. This opens new avenues for the development of high-performance materials in industrial applications.

Despite these advancements, challenges remain in the large-scale synthesis and purification of (2-Bromo-3-chloro-6-fluorophenyl)(phenyl)methanol. A recent review in Chemical Reviews (2024) emphasized the need for more sustainable and cost-effective synthetic routes to facilitate its broader adoption in research and industry. The review also called for further studies to explore the compound's toxicity profile and environmental impact, which are critical considerations for its use in pharmaceutical and material applications.

In conclusion, (2-Bromo-3-chloro-6-fluorophenyl)(phenyl)methanol (CAS: 2901106-30-5) represents a versatile and promising compound with wide-ranging applications in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential, while addressing the challenges associated with its synthesis and utilization. Future research directions may focus on optimizing its synthetic pathways, expanding its applications, and evaluating its safety and environmental impact.